Cas no 1601250-79-6 (Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate)

• Product Name: Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate
• CAS No: 1601250-79-6
• MF: C₁₂H₁₉BrO₃
• MW: 291.181463479996
• CID: 5772031
• PubChem ID: 114773962
• Update Time: 2025-06-14

Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1134261
• ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate
• 1601250-79-6
• Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate

• Inchi： 1S/C12H19BrO3/c1-2-15-12(14)8-6-10(13)11(7-8)16-9-4-3-5-9/h8-11H,2-7H2,1H3
• InChI Key： UESYDIJRLAUSLF-UHFFFAOYSA-N
• SMILES： BrC1CC(C(=O)OCC)CC1OC1CCC1

Computed Properties

• Exact Mass: 290.05176g/mol
• Monoisotopic Mass: 290.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate

Comprehensive Overview of Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate (CAS No. 1601250-79-6)

Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate (CAS No. 1601250-79-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of cyclopentane derivatives, which are widely utilized in drug discovery and material science. The presence of both bromo and cyclobutoxy functional groups makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in medicinal chemistry and catalysis, where its reactivity can be harnessed for innovative solutions.

In recent years, the demand for high-purity intermediates like Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate has surged, driven by advancements in green chemistry and sustainable synthesis methods. The compound’s molecular structure, featuring a cyclopentane ring with strategically placed substituents, allows for selective modifications, making it a valuable building block in organic synthesis. Its CAS No. 1601250-79-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in R&D pipelines.

One of the key trends in modern chemistry is the focus on atom economy and efficient synthetic routes. Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate aligns with these principles, as its structure enables streamlined transformations with minimal waste. This is particularly appealing to researchers working on biodegradable materials and eco-friendly pharmaceuticals. Additionally, the compound’s brominated moiety offers opportunities for further functionalization, a topic frequently explored in peer-reviewed journals and patent literature.

The compound’s nomenclature, Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate, highlights its ester and ether functionalities, which are critical for its reactivity. Users often search for synthesis protocols, spectroscopic data, and safety profiles related to this compound, underscoring its practical importance. Its CAS No. 1601250-79-6 serves as a unique identifier in regulatory and commercial contexts, ensuring accurate communication across global supply chains.

From a commercial perspective, Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate is available through specialized chemical suppliers catering to fine chemical and custom synthesis markets. Its applications span drug development, flavor and fragrance industries, and advanced material science. The compound’s stability under various conditions makes it a reliable choice for multistep syntheses, a feature highly valued by process chemists.

In conclusion, Ethyl 3-bromo-4-cyclobutoxycyclopentane-1-carboxylate (CAS No. 1601250-79-6) represents a compelling example of how tailored molecular design can address contemporary challenges in chemistry. Its integration into cutting-edge research and industrial applications continues to expand, driven by its structural versatility and alignment with sustainability goals. As the scientific community prioritizes innovative intermediates, this compound is poised to remain a focal point in chemical innovation.